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Compound of Interest

Compound Name: Reptoside

Cat. No.: B1461693

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Reptoside, a naturally occurring iridoid glycoside, has garnered interest within the scientific

community for its potential biological activities. This technical guide provides a comprehensive

overview of the chemical structure and properties of Reptoside, alongside a summary of its

known biological effects. This document is intended to serve as a foundational resource for

researchers and professionals involved in natural product chemistry, pharmacology, and drug

development. All quantitative data is presented in structured tables for clarity, and key

experimental methodologies and conceptual frameworks are visualized using DOT language

diagrams.

Chemical Structure and Properties
Reptoside is classified as an iridoid glycoside, a class of secondary metabolites characterized

by a cyclopentane[c]pyran skeleton. Its chemical identity has been established through various

spectroscopic techniques.
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Property Value Reference

CAS Number 53839-03-5 [1]

Molecular Formula C₁₇H₂₆O₁₀ [1]

Molecular Weight 390.38 g/mol [1]

IUPAC Name

[(1S,4aS,7S,7aS)-4a-hydroxy-

7-methyl-1-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

1,5,6,7a-

tetrahydrocyclopenta[c]pyran-

7-yl] acetate

[1]
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Spectroscopic Data
The structural elucidation of Reptoside is supported by Nuclear Magnetic Resonance (NMR)

and Mass Spectrometry (MS) data.

¹H NMR Data (300 MHz, D₂O):[1]
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

6.40 d 6.5 H-3

5.90 br s H-1

5.02 dd 6.4, 1.3 H-4

4.75 d H-1'

3.92 dd 12.4, 1.9 H-6'a

3.71 br d 12.4 H-6'b

3.26 dd 8.3, 8.2 H-2'

2.65 br s H-9

2.04 s CH₃CO

1.93 m H-6a; H-7a

1.71 m H-6b; H-7b

1.43 s H-10

Mass Spectrometry Data:

Technique m/z Ion Reference

ESI-MS 387.14 [M+Na]⁺ [1]

Note: Detailed ¹³C NMR and full mass spectrum with fragmentation patterns are not readily

available in the public domain and represent a gap in the current body of knowledge.

Biological Activities and Mechanism of Action
Preliminary studies and phytochemical screenings have suggested that Reptoside possesses

several biological activities, primarily anti-inflammatory and antioxidant effects. It has also been

identified as a potential DNA damaging agent, which may contribute to cytotoxic effects against

certain cell lines.
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Anti-inflammatory and Antioxidant Activities
Extracts of various plants known to contain Reptoside, such as Ajuga reptans, have

demonstrated moderate anti-inflammatory and significant antioxidant activities.[2][3][4] The

antioxidant capacity is often attributed to the presence of phenolic compounds, with iridoids like

Reptoside contributing to the overall effect.[5] The precise mechanism of action for

Reptoside's anti-inflammatory and antioxidant properties requires further investigation with the

isolated compound.

Cytotoxic and DNA Damaging Effects
Reptoside has been described as a "DNA damaging active agent".[6] This property suggests

potential for cytotoxic activity against cancer cells. The mechanism of DNA damage for iridoid

derivatives can involve the inhibition of DNA topoisomerase I or interference with DNA

replication.[7][8]

Interaction with AKT1 Signaling Pathway
There is evidence to suggest that Reptoside may interact with the AKT1 signaling pathway.[7]

The PI3K/Akt pathway is a crucial regulator of cell survival, proliferation, and apoptosis. Down-

regulation of this pathway is a common mechanism for anticancer agents.[7] The specific

nature of Reptoside's interaction with AKT1 and the downstream consequences of this

interaction are yet to be fully elucidated.

Experimental Protocols
Detailed experimental protocols for the isolation and biological evaluation of pure Reptoside
are not extensively published. The following represents a generalized workflow based on

common phytochemical practices.

General Isolation and Purification Workflow
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General Workflow for Reptoside Isolation

Plant Material (e.g., Ajuga reptans)

Extraction (e.g., with Methanol or Ethanol)

Solvent Partitioning

Column Chromatography (e.g., Silica Gel)

Further Purification (e.g., HPLC)

Isolated Reptoside

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of Reptoside from plant

material.

Conceptual Framework for Investigating Biological
Activity
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Investigating the Biological Activity of Reptoside

In Vitro Assays

Mechanism of Action Studies

Antioxidant Assays (e.g., DPPH, ABTS) Anti-inflammatory Assays (e.g., NO production in macrophages) Cytotoxicity Assays (e.g., MTT on cancer cell lines)

DNA Damage Analysis (e.g., Comet Assay)

If cytotoxic

Western Blot for AKT Pathway Proteins

Investigate pathway

Reptoside

Click to download full resolution via product page

Caption: A conceptual workflow for the in vitro evaluation of Reptoside's biological activities.

Signaling Pathway Hypothesis
Based on the available literature, a hypothetical signaling pathway for Reptoside's potential

anticancer activity can be proposed. This involves the induction of DNA damage and

modulation of the PI3K/Akt signaling pathway.
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Hypothetical Signaling Pathway of Reptoside

Reptoside

DNA Damage Akt

Inhibition?

Cell Cycle Arrest

PI3K

Apoptosis

Inhibition

Click to download full resolution via product page

Caption: A hypothesized signaling pathway for the potential anticancer effects of Reptoside.

Conclusion and Future Directions
Reptoside is an iridoid glycoside with demonstrated, albeit not fully characterized, anti-

inflammatory, antioxidant, and potential cytotoxic activities. The current body of knowledge

provides a solid foundation for its chemical structure and hints at its pharmacological potential.

However, to fully realize its therapeutic promise, further research is imperative.

Key areas for future investigation include:

Comprehensive Spectroscopic Analysis: Acquisition and publication of detailed ¹³C NMR and

high-resolution mass spectrometry data are essential for unambiguous structural

confirmation and as a reference for future studies.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1461693/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-reptoside-chemical-structure-and-biological-properties
https://www.benchchem.com/product/b1461693/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-reptoside-chemical-structure-and-biological-properties
https://www.benchchem.com/product/b1461693/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-reptoside-chemical-structure-and-biological-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Biological Assays: Studies using purified Reptoside are needed to determine its

specific IC₅₀ values in various antioxidant, anti-inflammatory, and cytotoxic assays.

Mechanism of Action Elucidation: In-depth studies are required to unravel the precise

molecular mechanisms underlying its DNA damaging effects and its interaction with the

AKT1 signaling pathway.

In Vivo Studies: Following promising in vitro results, in vivo studies in relevant animal models

will be crucial to assess its efficacy, pharmacokinetics, and safety profile.

This technical guide serves to consolidate the existing information on Reptoside and to

highlight the exciting avenues for future research that could unlock its full potential as a

therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubblicazioni.unicam.it [pubblicazioni.unicam.it]

2. mdpi.com [mdpi.com]

3. researchgate.net [researchgate.net]

4. preprints.org [preprints.org]

5. ijpsjournal.com [ijpsjournal.com]

6. scispace.com [scispace.com]

7. Iridoid Derivatives as Anticancer Agents: An Updated Review from 1970–2022 - PMC
[pmc.ncbi.nlm.nih.gov]

8. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Reptoside: Chemical
Structure and Biological Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1461693/docs#an-in-depth-technical-guide-to-
reptoside-chemical-structure-and-biological-properties]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1461693/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-reptoside-chemical-structure-and-biological-properties
https://www.benchchem.com/product/b1461693/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-reptoside-chemical-structure-and-biological-properties
https://www.benchchem.com/product/b1461693?utm_src=pdf-custom-synthesis#bc-rfq
https://pubblicazioni.unicam.it/retrieve/e0ff0072-bf24-9bac-e053-1705fe0af019/Reassessment%20of%20the%20polar%20fraction%20of%20Stachys%20alopecuros%20%28L.%29%20Benth.%20subsp.%20divulsa%20%28Ten.%29%20Grande%20%28Lamiaceae%29%20from%20the%20Monti%20Sibillini%20National%20Park-%20A%20potential%20source%20of%20bioactive%20compounds.pdf
https://www.mdpi.com/2223-7747/14/2/219
https://www.researchgate.net/publication/384816011_Phytochemical_and_PharmacologicalResearch_in_Ajuga_reptans_L_HerbExtracts
https://www.preprints.org/manuscript/202410.0738/v2/download
https://www.ijpsjournal.com/article/An+Overview+on+the+Pharmacological+Properties+of+Ajuga+Bracteosa
https://scispace.com/pdf/anti-inflammatory-iridoids-of-botanical-origin-4hz2o9t037.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9913650/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9913650/
https://symbiosisonlinepublishing.com/biosensors-biomarkers-diagnostics/biosensors-biomarkers-diagnostics21.php
https://www.benchchem.com/product/b1461693/docs#an-in-depth-technical-guide-to-reptoside-chemical-structure-and-biological-properties
https://www.benchchem.com/product/b1461693/docs#an-in-depth-technical-guide-to-reptoside-chemical-structure-and-biological-properties
https://www.benchchem.com/product/b1461693/docs#an-in-depth-technical-guide-to-reptoside-chemical-structure-and-biological-properties
https://www.benchchem.com/product/b1461693/docs#an-in-depth-technical-guide-to-reptoside-chemical-structure-and-biological-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1461693?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461693?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

